Cas no 2228229-69-2 (O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine
• CAS No: 2228229-69-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5998998
• PubChem ID: 165756639
• Update Time: 2025-10-23

O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine
• EN300-1804384
• O-[2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propyl]hydroxylamine
• 2228229-69-2

• Inchi： 1S/C11H23NO/c1-9(2,7-13-12)8-10(3,4)11(8,5)6/h8H,7,12H2,1-6H3
• InChI Key： SNQPNHRELXMBCY-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C(C)(C)C1(C)C)N

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine

Research Brief on O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine (CAS: 2228229-69-2)

O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine (CAS: 2228229-69-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetramethylcyclopropyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of new pharmacological agents. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug discovery.

Recent studies have focused on the synthesis and structural optimization of O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and microwave-assisted reactions, to achieve high yields and enantiomeric purity. The compound's stability under physiological conditions has also been investigated, with findings suggesting that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These attributes make it a promising candidate for further preclinical development.

In terms of biological activity, O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine has demonstrated potent inhibitory effects on specific enzymatic targets involved in inflammatory and neurodegenerative pathways. For instance, recent in vitro studies have shown that the compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. Additionally, preliminary in vivo studies in rodent models have revealed neuroprotective effects, further supporting its potential as a therapeutic agent for neurodegenerative disorders.

Beyond its neurological applications, this compound has also been explored for its potential in oncology. Research indicates that O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine can modulate the activity of certain kinases involved in cancer cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings highlight the compound's versatility and its potential as a multi-targeted therapeutic agent.

Despite these promising results, challenges remain in the development of O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine as a drug candidate. Issues such as off-target effects, potential toxicity, and the need for further optimization of its pharmacokinetic profile must be addressed. Ongoing research is focused on elucidating the compound's structure-activity relationships (SAR) and conducting more comprehensive preclinical evaluations to assess its safety and efficacy.

In conclusion, O-2-methyl-2-(2,2,3,3-tetramethylcyclopropyl)propylhydroxylamine (CAS: 2228229-69-2) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and broad biological activity make it a valuable candidate for further investigation in the fields of neurology and oncology. Future studies should aim to refine its pharmacological properties and explore its potential in combination therapies, paving the way for clinical translation.